Cas no 21601-15-0 (1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide)
21601-15-0 structure
Product Name:1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide
CAS No:21601-15-0
MF:C12H18N6O2
MW:278.310321331024
CID:1408708
PubChem ID:210740
Update Time:2025-04-20
1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide
- 1-methyl-4-N,5-N-bis(propan-2-ylideneamino)imidazole-4,5-dicarboxamide
- DTXSID00175969
- Imidazole di-isopropylcarboxylhydrazide
- 1-Methylimidazole-4,5-dicarboxylic acid bis(isopropylidenehydrazide)
- 5-25-05-00349 (Beilstein Handbook Reference)
- BRN 1589993
- Imidazole-4,5-dicarboxylic acid, 1-methyl-, bis(isopropylidenehydrazide)
- 21601-15-0
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- Inchi: 1S/C12H18N6O2/c1-7(2)14-16-11(19)9-10(18(5)6-13-9)12(20)17-15-8(3)4/h6H,1-5H3,(H,16,19)(H,17,20)
- InChI Key: RSERAWPWVPIPQF-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C(N/N=C(\C)/C)=O)N=CN1C)N/N=C(\C)/C
Computed Properties
- Exact Mass: 278.14934
- Monoisotopic Mass: 278.14912384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.74
1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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